Cas no 857039-19-1 (N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide)

• Product Name: N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide
• CAS No: 857039-19-1
• MF: C₂₂H₂₇N₃O₅S₂
• MW: 477.596883058548
• CID: 5964222
• PubChem ID: 6218710
• Update Time: 2025-11-05

N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45700985
• EN300-26611382
• 857039-19-1
• N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide

• Inchi： 1S/C22H27N3O5S2/c26-31(27,17-10-19-6-2-1-3-7-19)23-21-18-20(8-9-22(21)24-11-4-5-12-24)32(28,29)25-13-15-30-16-14-25/h1-3,6-10,17-18,23H,4-5,11-16H2/b17-10+
• InChI Key： RAXYUGDDWBKMIV-LICLKQGHSA-N
• SMILES： S(C1=CC=C(C(=C1)NS(/C=C/C1C=CC=CC=1)(=O)=O)N1CCCC1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 477.13921332g/mol
• Monoisotopic Mass: 477.13921332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 832
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 113Ų

Additional information on N-[5-(morpholine-4-sulfonyl)-2-(pyrrolidin-1-yl)phenyl]-2-phenylethene-1-sulfonamide

N-[5-(Morpholine-4-Sulfonyl)-2-(Pyrrolidin-1-Yl)Phenyl]-2-Phenylethene-1-Sulfonamide: A Comprehensive Overview

N-[5-(Morpholine-4-Sulfonyl)-2-(Pyrrolidin-1-Yl)Phenyl]-2-Phenylethene-1-Sulfonamide, with the CAS number 857039-19-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including a sulfonyl group, a pyrrolidine ring, and a phenethyl sulfonamide moiety. These structural features contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound is characterized by a central benzene ring substituted with two distinct groups: a morpholine sulfonyl group at the 5-position and a pyrrolidine substituent at the 2-position. The benzene ring is further connected to a phenethyl sulfonamide group via a sulfur atom, forming a sulfonamide linkage. This arrangement suggests that the compound may exhibit strong binding affinities to specific protein targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that N-[5-(Morpholine-4-Sulfonyl)-2-(Pyrrolidin-1-Yl)Phenyl]-2-Phenylethene-1-Sulfonamide exhibits potent inhibitory activity against kinases involved in cancer progression. The sulfonyl group, in particular, has been shown to play a critical role in stabilizing interactions with the active site of these enzymes.

Moreover, the pyrrolidine substituent at the 2-position of the benzene ring contributes to the compound's lipophilicity, enhancing its ability to cross cellular membranes and reach intracellular targets. This property is essential for drugs targeting intracellular signaling pathways, such as those involved in inflammation or neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and nucleophilic aromatic substitution. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies.

In terms of applications, N-[5-(Morpholine-4-Sulfonyl)-2-(Pyrrolidin-1-Yl)Phenyl]-2-Phenylethene-1-Sulfonamide has shown promise as a lead compound for developing novel therapeutics against chronic diseases such as cancer and inflammatory disorders. Its ability to modulate key signaling molecules makes it an attractive candidate for further investigation.

Additionally, computational studies using molecular docking have revealed that this compound has favorable binding interactions with several G-protein coupled receptors (GPCRs). These findings suggest that it may also be explored as a potential agent for treating conditions like hypertension or pain management.

It is important to note that while this compound demonstrates significant potential in vitro and in silico studies, further research is required to evaluate its safety and efficacy in vivo. Preclinical trials are currently underway to assess its pharmacokinetic profile and toxicity levels.

In conclusion, N-[5-(Morpholine-4-Sulfonyl)-2-(Pyrrolidin-1-Yl)Phenyl]-2-Phenylethene-1-Sulfonamide represents an exciting advancement in medicinal chemistry due to its unique structure and diverse biological activities. As research progresses, this compound may pave the way for innovative therapeutic strategies aimed at addressing unmet medical needs.